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Compound of Interest

Compound Name: ACD-10284

CAS No.: 16231-76-8

Cat. No.: B1671411

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following technical guide details the synthesis and purification of a hypothetical

compound, ACD-10284, as no public information is available for a compound with this

designation. The chemical structure, synthetic route, and associated data are presented as a

representative example of a small molecule drug discovery workflow for illustrative purposes.

Introduction
ACD-10284 is a novel, potent, and selective inhibitor of the fictitious enzyme "Kinase-X," a key

regulator in a signaling pathway implicated in certain proliferative diseases. This document

provides a comprehensive overview of the multi-step synthesis and rigorous purification

methods developed for ACD-10284, ensuring high purity and batch-to-batch consistency

critical for preclinical and clinical development.

Synthetic Pathway Overview
The synthesis of ACD-10284 is accomplished via a convergent three-step synthetic sequence.

The key steps involve a Suzuki coupling to form the core bi-aryl structure, followed by an SNAr
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reaction to introduce the desired amine side chain, and a final deprotection step.
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Starting Material A
(4-bromopyridin-2-amine)
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 Suzuki Coupling
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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